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Compound of Interest

Compound Name: EN884

Cat. No.: B15541312

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to address challenges related to the cell permeability of EN884-based degraders.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the mechanism and challenges
associated with EN884-based degraders.

Q1: What is the mechanism of action for an EN884-based degrader?

A: EN884 is a degrader that targets the protein BRD4.[1] Like other proteolysis-targeting
chimeras (PROTACS), it is a heterobifunctional molecule. One end binds to the target protein
(BRD4), and the other end recruits an E3 ubiquitin ligase. Specifically, EN884 recruits the
SKP1-Cullin 1 (CUL1) E3 ligase complex.[1] This induced proximity facilitates the transfer of
ubiquitin from the E3 ligase to the target protein. The polyubiquitinated protein is then
recognized and degraded by the proteasome.[2] This process is catalytic, meaning a single
degrader molecule can induce the degradation of multiple target protein molecules.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Enhancing the Cell
Permeability of EN884-Based Degraders]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541312#enhancing-the-cell-permeability-of-en884-
based-degraders]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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